Cas no 1804507-77-4 (2-Chloro-6-hydroxynicotinonitrile)

• Product Name: 2-Chloro-6-hydroxynicotinonitrile
• CAS No: 1804507-77-4
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• CID: 4902199
• Update Time: 2025-10-30

2-Chloro-6-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydroxynicotinonitrile

• Inchi： 1S/C6H3ClN2O/c7-6-4(3-8)1-2-5(10)9-6/h1-2H,(H,9,10)
• InChI Key： IDCQHWZWKUIYBI-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Additional information on 2-Chloro-6-hydroxynicotinonitrile

Research Brief on 2-Chloro-6-hydroxynicotinonitrile (CAS: 1804507-77-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Chloro-6-hydroxynicotinonitrile (CAS: 1804507-77-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its chloro and hydroxyl functional groups on a nicotinonitrile scaffold, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-Chloro-6-hydroxynicotinonitrile as a precursor in the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently modified to yield potent inhibitors targeting specific tyrosine kinases involved in cancer progression. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with enhanced binding affinity and selectivity. These findings underscore the compound's utility in rational drug design and its potential to address unmet medical needs in oncology.

Another significant development involves the antimicrobial properties of 2-Chloro-6-hydroxynicotinonitrile. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways. These results suggest that 2-Chloro-6-hydroxynicotinonitrile could serve as a promising scaffold for the development of next-generation antibiotics, particularly in the face of rising antimicrobial resistance.

Beyond its applications in drug discovery, 2-Chloro-6-hydroxynicotinonitrile has also been investigated for its role in chemical biology. A recent preprint on ChemRxiv detailed its use as a versatile building block in the synthesis of fluorescent probes for cellular imaging. The study highlighted the compound's ability to undergo selective reactions with thiol-containing biomolecules, enabling the development of probes for real-time monitoring of cellular processes. This application opens new avenues for studying intracellular dynamics and could have implications for understanding disease mechanisms at the molecular level.

In conclusion, 2-Chloro-6-hydroxynicotinonitrile (CAS: 1804507-77-4) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, making it a valuable asset for researchers in these fields. Future studies should focus on further optimizing its derivatives and exploring novel therapeutic targets to fully harness its capabilities. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing biomedical research.